Cas no 101237-18-7 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-)
101237-18-7 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
CAS No:101237-18-7
MF:C9H8N4O3
MW:220.184821128845
CID:1128375
PubChem ID:13452094
Update Time:2025-04-20
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-
- 4-nitro-N-prop-2-enyl-2,1,3-benzoxadiazol-7-amine
- 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propen-1-yl-
- 7-Nitro-N-(prop-2-en-1-yl)-2,1,3-benzoxadiazol-4-amine
- DTXSID80541244
- 101237-18-7
- AKOS008923671
-
- Inchi: 1S/C9H8N4O3/c1-2-5-10-6-3-4-7(13(14)15)9-8(6)11-16-12-9/h2-4,10H,1,5H2
- InChI Key: VLSDZFFOEZOBQD-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)NCC=C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 220.05974
- Monoisotopic Mass: 220.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- PSA: 94.09
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl- Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
101237-18-7 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N-2-propenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk